Cas no 1214335-43-9 (2-Amino-4-(pyridin-3-yl)benzoic acid)

• Product Name: 2-Amino-4-(pyridin-3-yl)benzoic acid
• CAS No: 1214335-43-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4909071
• Update Time: 2025-10-28

2-Amino-4-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(pyridin-3-yl)benzoic acid

• Inchi： 1S/C12H10N2O2/c13-11-6-8(3-4-10(11)12(15)16)9-2-1-5-14-7-9/h1-7H,13H2,(H,15,16)
• InChI Key： PEVWKZQYVURBPD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-(pyridin-3-yl)benzoic acid

2-Amino-4-(pyridin-3-yl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1214335-43-9, known as 2-Amino-4-(pyridin-3-yl)benzoic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group at the 2-position and a pyridin-3-yl substituent at the 4-position of a benzoic acid backbone. The benzoic acid core serves as a versatile platform for various functional groups, making this compound highly amenable to further chemical modifications and applications.

Recent studies have highlighted the potential of 2-Amino-4-(pyridin-3-yl)benzoic Acid in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. Researchers have explored its ability to act as a scaffold for constructing heterocyclic compounds, which are often key components in pharmaceutical agents. The presence of the pyridin-3-yl group introduces aromaticity and electron-withdrawing effects, which can significantly influence the compound's reactivity and biological activity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 2-amino-benzoic acid with pyridine derivatives under specific conditions to introduce the pyridin-3-yl substituent. The optimization of these synthetic routes has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

The benzoic acid moiety in this compound plays a crucial role in its solubility and stability. Benzoic acids are generally sparingly soluble in water but can form stable salts with bases, which is advantageous for their use in pharmaceutical formulations. The amino group at the 2-position adds another layer of functionality, enabling hydrogen bonding and enhancing the compound's ability to interact with biological systems.

One area where 2-Amino-4-(pyridin-3-yl)benzoic Acid has shown promise is in the development of metalloporphyrins and other coordination compounds. These materials have applications in catalysis, sensing, and energy storage. By incorporating this compound into metalloporphyrin frameworks, researchers have demonstrated enhanced catalytic activity for reactions such as CO₂ reduction and water oxidation.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the benzoic acid ring and the pyridine substituent facilitates charge transport, which is essential for devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have explored its potential as a building block for π-conjugated polymers with tailored electronic characteristics.

In conclusion, 2-Amino-4-(pyridin-3-yl)benzoic Acid is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a valuable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is expected to grow further.